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Compound of Interest

Compound Name: VP-4509

Cat. No.: B1583225

VP-4509: An In-depth Technical Guide

An examination of the available data reveals that "VP-4509" does not correspond to a publicly
documented chemical compound. The identifier is primarily associated with a specific grade of
ferritic stainless steel, designated as 1.4509 or AISI 441. This guide, therefore, provides a
comprehensive overview of the properties and applications of this stainless steel alloy.

Physicochemical Properties

The key characteristics of 1.4509 stainless steel are its corrosion resistance and performance
at high temperatures. It is a titanium and niobium-stabilized 17% chromium ferritic stainless
steel.[1]

Table 1: Chemical Composition of 1.4509 (AISI 441) Stainless Steel
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Element Typical Values (%)
Carbon (C) <0.03

Silicon (Si) <1.00

Manganese (Mn) <1.00

Phosphorus (P) <0.04

Sulfur (S) 0.01

Nitrogen (N) 0.013

Chromium (Cr) 17.65

Niobium (Nb) 0.04

Titanium (Ti) 0.15

Data sourced from Aperam and METALCOR datasheets.[1][2]

Table 2: Mechanical and Physical Properties of 1.4509 (AISI 441) Stainless Steel

Property Value
Weldability Good
Formability Good
Resistance to Pitting Corrosion Good
High-Temperature Oxidation Resistance Up to 950°C

Thermal Conductivity

Higher than austenitic grades

Coefficient of Thermal Expansion

Lower than austenitic grades

Properties as described by Aperam.[1]

Experimental Protocols
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The characterization of stainless steel grades like 1.4509 involves a suite of standardized
materials testing protocols.

1. Chemical Analysis: The elemental composition of the alloy is determined using techniques
such as spark optical emission spectrometry (OES) or X-ray fluorescence (XRF). These
methods provide a quantitative breakdown of the constituent elements, ensuring the material
meets the specified grade requirements.

2. Mechanical Testing:

o Tensile Testing: Performed according to standards like ASTM E8/E8M, this test measures the
material's yield strength, ultimate tensile strength, and elongation, providing insights into its
ductility and strength.

o Hardness Testing: Methods such as Rockwell or Vickers hardness testing are employed to
determine the material's resistance to localized plastic deformation.

3. Corrosion Resistance Testing:

» Pitting Corrosion Resistance: Evaluated using electrochemical tests like potentiodynamic
polarization, often in a chloride-containing environment, to determine the pitting potential.

o Stress Corrosion Cracking Resistance: Assessed by subjecting a stressed sample to a
corrosive environment over time to determine its susceptibility to this failure mechanism.
1.4509 is noted for its good resistance to stress corrosion cracking.[2]

4. High-Temperature Oxidation Testing: Samples are exposed to elevated temperatures in a
controlled atmosphere for extended periods. The weight gain due to the formation of an oxide
layer is measured to quantify the material's resistance to oxidation.

Fabrication and Processing

Welding: 1.4509 stainless steel exhibits good weldability.[1] Common welding processes for
this grade include:

e TIG (Tungsten Inert Gas) Welding

 MAG (Metal Active Gas) Welding
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e Arc Welding (E)[3]
Forming:

o Cold Forming: Readily achievable, though sharp bends parallel to the rolling direction should
be avoided.[3] For larger thicknesses or higher degrees of deformation, preheating to 200-
400°C is recommended.[3]

e Hot Forming: Can be performed at temperatures between 700 and 900°C.[3] It is crucial to
remove any resulting annealing colors or scaling through pickling, grinding, or sandblasting
to restore corrosion resistance.[3] Only iron-free tools should be used for these processes.[3]

Logical Workflow for Material Selection

The decision to use 1.4509 stainless steel in a specific application typically follows a logical
progression based on its inherent properties.

Material Properties of 1.4509
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Caption: Logical workflow for selecting 1.4509 stainless steel.

Applications

The combination of high-temperature resistance, good corrosion resistance, and formability
makes 1.4509 suitable for a range of applications, including:

e Automotive exhaust systems
» Heat exchangers

e Domestic boiler burners and fume pipes[1]
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» Catering equipment and kitchen cladding[1]

 Architectural profiles, fascias, and panels[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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